Cas no 792945-84-7 (2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide)

2-(4-Chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide is a specialized organic compound featuring a chloro-substituted phenoxyacetamide backbone with an aldehyde functional group. Its molecular structure, incorporating both chloro and formyl substituents, makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive sites allows for further functionalization, enabling applications in cross-coupling reactions and heterocyclic synthesis. This compound exhibits potential as a precursor for bioactive molecules due to its dual electrophilic and nucleophilic properties. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial processes.
2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide structure
792945-84-7 structure
Product Name:2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
CAS No:792945-84-7
MF:C15H11Cl2NO3
MW:324.158742189407
CID:6783696
PubChem ID:7341228
Update Time:2025-10-20

2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • BBL024325
    • 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
    • VS-07804
    • AKOS005414684
    • STK199098
    • 792945-84-7
    • Inchi: 1S/C15H11Cl2NO3/c16-11-1-4-13(5-2-11)18-15(20)9-21-14-6-3-12(17)7-10(14)8-19/h1-8H,9H2,(H,18,20)
    • InChI Key: JCPHBFCBAFOPKP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=O)C=1)OCC(NC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 323.0115986g/mol
  • Monoisotopic Mass: 323.0115986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.4Ų

2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626374-500mg
2-(4-Chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
792945-84-7 98%
500mg
¥4258.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626374-1g
2-(4-Chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
792945-84-7 98%
1g
¥5996.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626374-5g
2-(4-Chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide
792945-84-7 98%
5g
¥19666.00 2024-07-28

Additional information on 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide

Research Brief on 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide (CAS: 792945-84-7): Recent Advances and Applications

2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide (CAS: 792945-84-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature indicates that 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide exhibits promising activity against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing new antimicrobial agents, with derivatives showing potent inhibition against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study also highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action.

In addition to its antimicrobial properties, 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide has been investigated for its potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

The synthetic versatility of 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route for this compound, emphasizing its role as a building block for more complex molecules. The study reported improved yields and purity, which could facilitate its broader use in medicinal chemistry. Additionally, computational studies have been conducted to predict its binding affinities with various biological targets, providing insights for future drug design efforts.

Despite these promising findings, challenges remain in the development of 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future research. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 2-(4-chloro-2-formylphenoxy)-N-(4-chlorophenyl)acetamide (CAS: 792945-84-7) represents a promising scaffold for the development of novel therapeutic agents. Its antimicrobial and anticancer properties, combined with its synthetic accessibility, position it as a compound of significant interest in chemical biology and pharmaceutical research. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic potential.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd